Cas no 2172561-40-7 (ethyl 7-amino-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate)

• Product Name: ethyl 7-amino-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate
• CAS No: 2172561-40-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6244577
• PubChem ID: 165600294
• Update Time: 2025-10-22

ethyl 7-amino-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-amino-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate
• EN300-1609412
• 2172561-40-7

• Inchi： 1S/C11H12N2O3/c1-2-16-11(15)6-3-4-8(12)9-7(6)5-13-10(9)14/h3-4H,2,5,12H2,1H3,(H,13,14)
• InChI Key： YGPRUQMPJQSUPP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C2C(NCC=21)=O)N)=O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4Ų

Additional information on ethyl 7-amino-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate

Ethyl 7-Amino-1-Oxo-2,3-Dihydro-1H-Isoindole-4-Carboxylate: A Comprehensive Overview

Ethyl 7-amino-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate, with the CAS number 2172561-40-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindoles, which are known for their versatile structures and potential applications in drug discovery. The isoindole core of this molecule provides a unique framework for various functional groups, making it a valuable substrate for further chemical modifications.

The structure of ethyl 7-amino-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate is characterized by an isoindole ring system with an amino group at position 7 and a carboxylic acid ester group at position 4. The presence of these functional groups introduces interesting chemical properties, such as the ability to participate in hydrogen bonding and other non-covalent interactions. These properties are crucial for its potential role in biological systems, particularly in binding to proteins or other biomolecules.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry. For instance, researchers have explored the use of ethyl 7-amino derivatives as potential leads for anti-inflammatory agents. The amino group at position 7 is believed to play a critical role in modulating the compound's bioactivity by influencing its solubility and binding affinity. Furthermore, the ester group at position 4 contributes to the compound's stability and pharmacokinetic profile.

One of the most promising applications of ethyl 7-amino-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate lies in its potential as a precursor for more complex molecules. By leveraging modern synthetic techniques, chemists can introduce additional functional groups or modify existing ones to enhance the compound's bioactivity. For example, recent advancements in catalytic asymmetric synthesis have enabled the construction of enantioselective derivatives, which could be valuable in developing chiral drugs.

In terms of biological activity, ethyl 7-amino derivatives have shown promise in inhibiting certain enzymes associated with inflammatory pathways. This makes them attractive candidates for developing novel anti-inflammatory therapies. Additionally, their structural flexibility allows for further optimization to improve potency and selectivity against specific targets.

From a synthetic standpoint, ethyl 7-amino derivatives can be synthesized through various routes, including condensation reactions and cyclization processes. The choice of synthetic pathway depends on the desired regiochemistry and stereochemistry of the final product. Recent research has focused on optimizing these reactions to achieve higher yields and better purity levels.

Looking ahead, ethyl 7-amino derivatives are expected to play an increasingly important role in drug discovery efforts. Their unique combination of structural features and functional groups positions them as versatile building blocks for creating new therapeutic agents. As research continues to uncover their full potential, it is likely that these compounds will find applications beyond their current scope.